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Mozavaptan Hydrochloride Mozavaptan Hydrochloride Mozavaptan is a benzazepine derivative that antagonizes the binding of arginine vasopressin (AVP) to vasopressin receptors located in the liver (V1; IC50 = 1.2 µM) and kidney (V2; IC50 = 14 nM). At 10-100 µg/kg, mozavaptan can inhibit the antidiuretic action of AVP, promoting aquaresis when administered intravenously to rats. The therapeutic potential of mozavaptan in ectopic antidiuretic hormone syndrome, heart failure, and other complications related to hyponatremia has been studied.
Brand Name: Vulcanchem
CAS No.: 138470-70-9
VCID: VC0152735
InChI: InChI=1S/C27H29N3O2.ClH/c1-19-9-4-5-10-22(19)26(31)28-21-16-14-20(15-17-21)27(32)30-18-8-13-24(29(2)3)23-11-6-7-12-25(23)30;/h4-7,9-12,14-17,24H,8,13,18H2,1-3H3,(H,28,31);1H
SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCCC(C4=CC=CC=C43)N(C)C.Cl
Molecular Formula: C27H30ClN3O2
Molecular Weight: 464 g/mol

Mozavaptan Hydrochloride

CAS No.: 138470-70-9

Main Products

VCID: VC0152735

Molecular Formula: C27H30ClN3O2

Molecular Weight: 464 g/mol

Mozavaptan Hydrochloride - 138470-70-9

CAS No. 138470-70-9
Product Name Mozavaptan Hydrochloride
Molecular Formula C27H30ClN3O2
Molecular Weight 464 g/mol
IUPAC Name N-[4-[5-(dimethylamino)-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl]phenyl]-2-methylbenzamide;hydrochloride
Standard InChI InChI=1S/C27H29N3O2.ClH/c1-19-9-4-5-10-22(19)26(31)28-21-16-14-20(15-17-21)27(32)30-18-8-13-24(29(2)3)23-11-6-7-12-25(23)30;/h4-7,9-12,14-17,24H,8,13,18H2,1-3H3,(H,28,31);1H
Standard InChIKey MOROBKPIULFQDC-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCCC(C4=CC=CC=C43)N(C)C.Cl
Canonical SMILES CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCCC(C4=CC=CC=C43)N(C)C.Cl
Appearance Assay:≥98%A crystalline solid
Description Mozavaptan is a benzazepine derivative that antagonizes the binding of arginine vasopressin (AVP) to vasopressin receptors located in the liver (V1; IC50 = 1.2 µM) and kidney (V2; IC50 = 14 nM). At 10-100 µg/kg, mozavaptan can inhibit the antidiuretic action of AVP, promoting aquaresis when administered intravenously to rats. The therapeutic potential of mozavaptan in ectopic antidiuretic hormone syndrome, heart failure, and other complications related to hyponatremia has been studied.
Synonyms 5-dimethylamino-1-(4-(2-methylbenzoylamino)benzoyl)-2,3,4,5-tetrahydro-1H-benzazepine
benzamide, N-(4-((5-(dimethylamino)-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)carbonyl)phenyl)-2-methyl-, hydrochloride (1:1)
mozavaptan
mozavaptan hydrochloride
mozavaptane hydrochloride
N-(4-(((5RS)-5-(dimethylamino)-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)carbonyl)phenyl)-2-methylbenzamide
OPC 31260
OPC-31260
physuline
PubChem Compound 636389
Last Modified Nov 11 2021
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